Cas no 25486-11-7 (1H-Imidazole-5-propanamide,a-amino-N-hydroxy-)

1H-Imidazole-5-propanamide,a-amino-N-hydroxy- structure
25486-11-7 structure
Product Name:1H-Imidazole-5-propanamide,a-amino-N-hydroxy-
CAS No:25486-11-7
MF:C6H10N4O2
MW:170.16920042038
CID:256692
PubChem ID:161494
Update Time:2025-04-19

1H-Imidazole-5-propanamide,a-amino-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-propanamide,a-amino-N-hydroxy-
    • 2-amino-N-hydroxy-3-(1H-imidazol-5-yl)propanamide
    • NSC280699
    • 1H-Imidazole-4-propanamide, alpha-amino-N-hydroxy-
    • NSC-280699
    • 25486-11-7
    • Histidinehydroxamic acid
    • Inchi: 1S/C6H10N4O2/c7-5(6(11)10-12)1-4-2-8-3-9-4/h2-3,5,12H,1,7H2,(H,8,9)(H,10,11)
    • InChI Key: PPWCINXVCQTKJR-UHFFFAOYSA-N
    • SMILES: O=C(C(CC1=CN=CN1)N)NO

Computed Properties

  • Exact Mass: 170.08
  • Monoisotopic Mass: 170.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.444
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.624
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